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Compound of Interest

Compound Name: OICR-41103

Cat. No.: B15621836

For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of the efficacy of OICR-41103, a chemical probe targeting the DCAF1
WD40 domain, across various cell lines. The information is supported by experimental data and
detailed methodologies to aid in the evaluation of this compound for future research and
therapeutic development.

OICR-41103 is a potent and selective chemical probe for the WD40 domain of DDB1- and
CUL4-associated factor 1 (DCAF1), a substrate receptor for the CUL4-DDB1 E3 ubiquitin
ligase complex.[1] This complex plays a crucial role in protein ubiquitination and degradation,
making it a compelling target in oncology and antiviral therapies. OICR-41103 was developed
from a previously identified ligand, OICR-8268, and exhibits enhanced binding affinity and
cellular activity. This guide summarizes the available data on its efficacy in different cell lines
and provides detailed experimental protocols for the key assays used in its characterization.

Quantitative Efficacy of OICR-41103 Across Cell
Lines

The following tables summarize the quantitative data on the efficacy of OICR-41103 in various
cell lines as determined by several key assays.
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Cell Line Assay Parameter Value Reference

NCI-H460 (Non- Cellular Thermal

Small Cell Lung Shift Assay EC50 167 nM [2]
Cancer) (CETSA)
HEK293T
(Human NanoBRET
) EC50 126.7 nM
Embryonic Assay
Kidney)

Table 1: Target Engagement of OICR-41103. This table presents the half-maximal effective
concentration (EC50) of OICR-41103 for target engagement in specific cell lines, indicating the
concentration at which 50% of the DCAF1 target is bound by the compound.
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Observation at

. . Treatment
Cell Line Assay concentrations . Reference
Duration
up to 3 yM
NCI-H1703
) No growth
(Non-Small Cell ATPlite Assay ) 7 days [2]
suppression
Lung Cancer)
NCI-H2170
) No growth
(Non-Small Cell ATPlite Assay ) 7 days [2]
suppression
Lung Cancer)
NCI-H1915
) No growth
(Non-Small Cell ATPlite Assay ) 7 days [2]
suppression
Lung Cancer)
HEK293T
(Human No effect on cell
) Incucyte Assay 5 days [2]
Embryonic confluency
Kidney)
MCF7 (Breast No effect on cell
Incucyte Assay 5 days [2]
Cancer) confluency
u20s No effect on cell
Incucyte Assay 5 days [2]
(Osteosarcoma) confluency
HCT116
No effect on cell
(Colorectal Incucyte Assay 5 days [2]
) confluency
Carcinoma)

Table 2: Effect of OICR-41103 on Cell Viability and Proliferation. This table summarizes the
observed effects of OICR-41103 on the growth and proliferation of various cancer and non-
cancer cell lines. The data indicates that while OICR-41103 effectively engages its target, it
does not exhibit cytotoxic or anti-proliferative effects in the tested cell lines at the specified
concentrations and durations.

Signaling Pathways and Experimental Workflows
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To understand the context of OICR-41103's mechanism of action and the experimental
procedures used for its evaluation, the following diagrams are provided.
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Caption: DCAF1-mediated protein ubiquitination pathway and the inhibitory action of OICR-
41103.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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